Cas no 2060030-06-8 (3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile)

• Product Name: 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile
• CAS No: 2060030-06-8
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• MDL: MFCD30487737
• CID: 5193169
• PubChem ID: 137702631
• Update Time: 2025-10-14

3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanenitrile, 1-(2-bromo-3-methylphenyl)-β,2-dioxo-
• 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

• MDL： MFCD30487737
• Inchi： 1S/C15H15BrN2O2/c1-10-4-2-6-12(14(10)16)18-9-3-5-11(15(18)20)13(19)7-8-17/h2,4,6,11H,3,5,7,9H2,1H3
• InChI Key： MLVSJJFVINSOSJ-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1C1C=CC=C(C)C=1Br)C(=O)CC#N

Additional information on 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile

Research Briefing on 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS: 2060030-06-8)

Recent studies on 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile (CAS: 2060030-06-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its promising biological activities, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

The synthesis and characterization of 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure. The compound's stability under physiological conditions has also been investigated, with findings suggesting moderate stability in aqueous solutions, which is a critical factor for its potential pharmaceutical applications.

In vitro studies have demonstrated that 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile exhibits significant inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These enzymes are well-known targets for anti-inflammatory and immunomodulatory therapies. The compound's IC50 values were found to be in the low micromolar range, indicating its potency as a potential drug candidate.

Further investigations into the compound's mechanism of action revealed its ability to modulate intracellular signaling pathways, particularly those involving NF-κB and MAPK. These pathways play pivotal roles in inflammation and cancer progression. The compound's dual inhibitory effects on these pathways suggest its potential as a multi-target therapeutic agent, which could offer advantages over single-target drugs in terms of efficacy and resistance management.

In vivo studies using animal models of inflammation and cancer have provided preliminary evidence of the compound's therapeutic efficacy. For instance, in a murine model of rheumatoid arthritis, administration of 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile resulted in a significant reduction in joint swelling and inflammatory markers. Similarly, in xenograft models of certain cancers, the compound showed promising tumor growth inhibition with minimal toxicity.

Despite these encouraging findings, challenges remain in the development of 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, 3-1-(2-bromo-3-methylphenyl)-2-oxopiperidin-3-yl-3-oxopropanenitrile represents a promising lead compound in the search for new anti-inflammatory and anticancer agents. Its unique structural and pharmacological profile warrants further investigation, and ongoing studies are expected to provide deeper insights into its therapeutic potential. The compound's development trajectory will be closely monitored by the scientific and pharmaceutical communities, as it may pave the way for novel treatment strategies in challenging medical conditions.